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Compound of Interest

Compound Name: Delapril Hydrochloride

Cat. No.: B110345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and structural
characterization of Delapril Hydrochloride, an angiotensin-converting enzyme (ACE) inhibitor
used in the management of hypertension. This document details the chemical synthesis,
experimental protocols for structural elucidation, and key analytical data.

Chemical Synthesis of Delapril Hydrochloride

The synthesis of Delapril Hydrochloride is a multi-step process that begins with the formation
of the Delapril free base, which is subsequently converted to its hydrochloride salt. The
following sections outline the synthetic pathway and provide detailed experimental protocols.

Synthesis of Delapril Free Base

The synthesis of Delapril (N-(2,3-dihydro-1H-inden-2-yl)-N-[N-[1-(ethoxycarbonyl)-3-
phenylpropyl]-L-alanyl]glycine) involves the coupling of two key intermediates: N-(1-S-
carbethoxy-3-phenylpropyl)-S-alanine and sodium (indan-2-yl)glycinate.

Synthesis Pathway of Delapril
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Figure 1: Synthesis pathway of Delapril Hydrochloride.

Experimental Protocol for Delapril Synthesis:

This protocol is adapted from the process described in patent US20080015383A1.

 Activation of N-(1-S-carbethoxy-3-phenylpropyl)-S-alanine: In a round-bottom flask under a
nitrogen atmosphere, N-(1-S-carbethoxy-3-phenylpropyl)-S-alanine (4.60 g, 0.0163 mol) is
dissolved in tetrahydrofuran (40 ml). Carbonyl-diimidazole (2.90 g, 0.0179 mol) is added, and

the mixture is stirred at room temperature for 1 hour.

e Coupling Reaction: To the solution from step 1, sodium (indan-2-yl)glycinate (4.90 g, 0.0163
mol, assuming 70% purity) is added. The reaction mixture is stirred for approximately 3 hours
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at room temperature.

Work-up and Isolation: The reaction mixture is diluted with water (20 ml) and then acidified to
a pH of 2-3 with 37% hydrochloric acid. The tetrahydrofuran is removed under reduced
pressure. The residue is then diluted with methanol (50 ml) and heated to 50°C. The solution
is allowed to cool to room temperature and left to stand for 10-15 hours, during which a
precipitate of Delapril forms.

Purification: The precipitate is collected by filtration, washed with a cold (0°C)
water/methanol mixture (5 ml), and dried in a vacuum oven at 50°C for 6-8 hours to yield the
Delapril free base. A yield of approximately 72% can be expected.

Conversion of Delapril to Delapril Hydrochloride

The final step is the conversion of the Delapril free base to its hydrochloride salt to improve its

stability and solubility.

Experimental Protocol for Hydrochloride Salt Formation:

Dissolution: The synthesized Delapril free base is dissolved in a suitable organic solvent,
such as diethyl ether or isopropanol.

Acidification: A solution of hydrochloric acid in an organic solvent (e.g., 4M HCI in dioxane or
isopropanolic HCI) is added dropwise to the stirred solution of the free base until the pH of
the mixture is acidic.

Precipitation and Isolation: The Delapril Hydrochloride will precipitate out of the solution.
The mixture may be cooled in an ice bath to maximize precipitation. The solid product is then
collected by filtration.

Drying: The collected solid is washed with a small amount of cold solvent (e.g., diethyl ether)
and dried under vacuum to yield Delapril Hydrochloride as a white to off-white solid.

Structural Characterization

The structural identity and purity of the synthesized Delapril Hydrochloride are confirmed

using a variety of analytical techniques.
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Workflow for Structural Characterization of Delapril Hydrochloride
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Figure 2: Workflow for the structural characterization of Delapril Hydrochloride.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Delapril Hydrochloride is
presented in the table below.

Property Value Reference
Molecular Formula C26H33CIN20s [1]
Molecular Weight 489.0 g/mol [1]
Appearance White to off-white solid

Melting Point 170.1 - 182.8 °C [2]

CAS Number 83435-67-0 [1]
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Spectroscopic Data

NMR spectroscopy is a powerful tool for elucidating the molecular structure of Delapril
Hydrochloride. While experimental spectra are not readily available in the public domain,
predicted chemical shifts can provide valuable guidance for structural confirmation.

Experimental Protocol for NMR Spectroscopy:

o Sample Preparation: A sample of Delapril Hydrochloride (approximately 5-10 mg) is
dissolved in a suitable deuterated solvent (e.g., DMSO-de or CDCI3) in an NMR tube.

o Data Acquisition: *H and 3C NMR spectra are acquired on a high-field NMR spectrometer
(e.g., 400 MHz or higher). Standard pulse programs are used for both one-dimensional and
two-dimensional (e.g., COSY, HSQC, HMBC) experiments to aid in the complete assignment
of all proton and carbon signals.

Predicted 'H and 33C NMR Data:

The following table presents predicted chemical shifts for the key structural motifs of Delapril
Hydrochloride. Actual experimental values may vary depending on the solvent and other
experimental conditions.
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Predicted Chemical

Nucleus . Multiplicity Assignment
Shift (ppm)
H 71-7.3 m Aromatic protons
41-43 q -OCH2CHs
1.2-14 t -OCH2CHs
25-3.0 m -CH2-Ph, Indan -CHa-
1.3-15 d -CH(CH3)-
Carbonyl carbons
13C 170- 175 s
(C=0)
125 - 145 S Aromatic carbons
60 - 65 S -OCH2CHs
50 - 60 s Aliphatic -CH- carbons
Aliphatic -CH2-
30-40 s
carbons
14 - 20 s Methyl carbons (-CH3)

FTIR spectroscopy is used to identify the functional groups present in the Delapril

Hydrochloride molecule.

Experimental Protocol for FTIR Spectroscopy:

o Sample Preparation: A small amount of the solid sample is mixed with potassium bromide

(KBr) and pressed into a thin pellet. Alternatively, the spectrum can be recorded using an

Attenuated Total Reflectance (ATR) accessory.

o Data Acquisition: The FTIR spectrum is recorded over the range of 4000-400 cm~1,

Characteristic FTIR Absorption Bands:
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Wavenumber (cm~?) Intensity Assignment
O-H stretch (carboxylic acid),
3300 - 2500 Broad N-H stretch (amine
hydrochloride)
3000 - 2850 Medium C-H stretch (aliphatic)
~1735 Strong C=0 stretch (ester)
~1720 Strong C=0 stretch (carboxylic acid)
~1650 Strong C=0 stretch (amide)
1600 - 1450 Medium C=C stretch (aromatic)
C-O stretch (ester, carboxylic
1250 - 1000 Strong

acid)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Delapril Hydrochloride.

Experimental Protocol for Mass Spectrometry:

o Sample Introduction: The sample is introduced into the mass spectrometer via a suitable

ionization source, such as electrospray ionization (ESI).

o Data Acquisition: The mass spectrum is acquired in positive ion mode. For tandem mass

spectrometry (MS/MS), the parent ion is selected and fragmented to obtain a product ion

spectrum.

Mass Spectrometry Data:

Parameter

Value

Reference

lonization Mode

ESI Positive

[3]

Parent lon (m/z)

453.1 [M+H]* (for Delapril free

base)

[3]

Major Fragment lon (m/z)

234.1

[3]
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The observed parent ion corresponds to the protonated molecule of the Delapril free base. The
fragmentation pattern can be used to confirm the connectivity of the different structural
components of the molecule.

Conclusion

This technical guide has provided a detailed overview of the synthesis and structural
characterization of Delapril Hydrochloride. The synthetic route, based on published patent
literature, offers a viable method for the preparation of this important pharmaceutical
compound. The outlined analytical techniques and corresponding data provide a robust
framework for the structural confirmation and quality control of the synthesized product. This
information is intended to be a valuable resource for researchers and professionals involved in
the development and manufacturing of Delapril Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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